3-Methylthiophene-2-carboxylic acid

• IUPAC Name: 3-methylthiophene-2-carboxylic acid
• InChI: InChI=1S/C6H6O2S/c1-4-2-3-9-5(4)6(7)8/h2-3H,1H3,(H,7,8)
• InChI Key: IFLKEBSJTZGCJG-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC=C1)C(=O)O
• Molecular Formula: C6H6O2S
• DSSTOX Substance ID: DTXSID20178518
• Molecular Weight: 142.18 g/mol
• CAS No.: 23806-24-8

Description

3-Methylthiophene-2-carboxylic acid is an organic compound with the empirical formula C6H6O2S. It is a white to light yellow crystal powder. This compound has been used in the synthesis of zinc and cadmium carboxylate complexes.

Molecular Structure Analysis

The molecular structure of this compound consists of a five-membered ring made up of one sulfur atom. The molecular weight is 142.176.

Physical and Chemical Properties Analysis

This compound is a solid substance. It has a melting point range of 147-149 °C.

Scientific Research Applications

Polymer Chemistry

• 3-Methylthiophene-2-carboxylic acid derivatives have been utilized in polymer chemistry, particularly in the synthesis of water-soluble polythiophene carboxylic acids. These substances exhibit unique solution properties and undergo pH-induced conformational changes, suggesting potential applications in areas requiring responsive materials (Kim et al., 1999).

Organic Synthesis

• This chemical compound has been involved in the development of new synthetic routes. For instance, a study explored a novel method to synthesize mono- and di-alkyl ethers of thiotetronic and α-halogenothiotetronic acids, demonstrating the versatility of this compound in organic synthesis (Corral & Lissavetzky, 1984).

Electropolymerization

• The compound has been used in the electropolymerization of Poly-3-methylthiophene (P3MT), indicating its role in the creation of films with applications in electrocatalysis and electrochromism. This research highlights its potential in developing materials with electrocatalytic properties (Zhang et al., 2006).

Material Science

• Studies in material science have leveraged this compound for synthesizing polythiophene derivatives with potential applications in electrodialysis, wastewater treatment, or ion-selective membranes. The focus here is on creating materials with good thermal stability and semiconductor properties (Bertran et al., 2010).

Catalysis

• In the field of catalysis, derivatives of this compound have been used to create polythiophene films that serve as supports for catalytic materials. These films have been investigated for their potential in applications like formic acid oxidation, showcasing the compound's relevance in catalytic processes (Ocón et al., 2001).

Photovoltaics

• Research in photovoltaic applications has involved using polythiophene derivatives, synthesized from this compound, as conductive polymer dyes. These dyes are used to enhance the efficiency of solar cells, indicating the compound's potential in renewable energy technologies (Yoon et al., 2011).

Safety and Hazards

3-Methylthiophene-2-carboxylic acid is classified as a combustible solid. Personal protective equipment such as dust masks type N95 (US), eyeshields, and gloves are recommended when handling this compound. It is advised to prevent the generation of vapor or mist, keep away from flames and hot surfaces, and take measures to prevent the build-up of electrostatic charge.

Biochemical Analysis

Biochemical Properties

3-Methylthiophene-2-carboxylic acid plays a role in biochemical reactions primarily through its interactions with enzymes and proteins. It has been used in the synthesis of zinc and cadmium carboxylate complexes . The compound can undergo various chemical reactions such as esterification, acylation, and substitution reactions . These interactions are crucial for its role in biochemical pathways, where it may act as a substrate or inhibitor, influencing the activity of specific enzymes.

Cellular Effects

The effects of this compound on cells and cellular processes are significant. It has been observed to cause irritation to the eyes and skin, indicating its potential to interact with cellular membranes and proteins . The compound’s influence on cell signaling pathways, gene expression, and cellular metabolism is an area of ongoing research. It is hypothesized that this compound may affect the expression of genes involved in metabolic pathways, thereby altering cellular functions.

Molecular Mechanism

At the molecular level, this compound exerts its effects through binding interactions with biomolecules. It can act as an inhibitor or activator of enzymes, depending on the context of its use. The compound’s structure allows it to fit into the active sites of enzymes, potentially blocking or enhancing their activity. This interaction can lead to changes in gene expression, as the inhibition or activation of enzymes can have downstream effects on cellular processes .

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound have been observed to change over time. The compound is relatively stable, but it can degrade under certain conditions, affecting its long-term impact on cellular function . In vitro and in vivo studies have shown that prolonged exposure to this compound can lead to cumulative effects on cells, including changes in cellular metabolism and function.

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At low doses, the compound may have minimal impact, while higher doses can lead to toxic or adverse effects. Threshold effects have been observed, where a certain concentration of the compound is required to elicit a significant biological response . High doses of this compound can cause toxicity, affecting the overall health and function of the organism.

Metabolic Pathways

This compound is involved in various metabolic pathways. It interacts with enzymes and cofactors that facilitate its conversion into other metabolites. These interactions can affect metabolic flux and the levels of specific metabolites within the cell . The compound’s role in these pathways is crucial for understanding its overall impact on cellular metabolism.

Transport and Distribution

Within cells and tissues, this compound is transported and distributed through interactions with transporters and binding proteins. These interactions determine its localization and accumulation within specific cellular compartments . The compound’s distribution can influence its activity and function, as its presence in different cellular regions can affect various biochemical processes.

Subcellular Localization

The subcellular localization of this compound is determined by targeting signals and post-translational modifications. These mechanisms direct the compound to specific compartments or organelles within the cell . The localization of this compound can affect its activity, as its function may be dependent on its presence in particular cellular regions.